Cas no 1261814-79-2 (5,2',4',5'-Tetrachlorobiphenyl-2-acetonitrile)

• Product Name: 5,2',4',5'-Tetrachlorobiphenyl-2-acetonitrile
• CAS No: 1261814-79-2
• MF: C₁₄H₇Cl₄N
• MW: 331.024079561234
• CID: 4998841
• Update Time: 2025-05-19

5,2',4',5'-Tetrachlorobiphenyl-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5,2',4',5'-Tetrachlorobiphenyl-2-acetonitrile

• Inchi： 1S/C14H7Cl4N/c15-9-2-1-8(3-4-19)10(5-9)11-6-13(17)14(18)7-12(11)16/h1-2,5-7H,3H2
• InChI Key： AAQOOMIZCMTBKX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C=C(C=CC=1CC#N)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 353
• XLogP3: 6.3
• Topological Polar Surface Area: 23.8

Additional information on 5,2',4',5'-Tetrachlorobiphenyl-2-acetonitrile

5,2',4',5'-Tetrachlorobiphenyl-2-acetonitrile (CAS No. 1261814-79-2): A Comprehensive Overview

The compound 5,2',4',5'-Tetrachlorobiphenyl-2-acetonitrile (CAS No. 1261814-79-2) is a highly specialized organic compound with a unique structure and potential applications in various fields. This compound belongs to the class of biphenyl derivatives, which are known for their stability and versatility in chemical reactions. The biphenyl core of this molecule is substituted with four chlorine atoms at specific positions, namely the 5, 2', 4', and 5' positions, while the acetonitrile group is attached at the 2-position of the biphenyl ring. This substitution pattern imparts distinct chemical properties to the compound, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of 5,2',4',5'-Tetrachlorobiphenyl-2-acetonitrile in advanced materials science. Researchers have explored its role as a precursor in the synthesis of novel polymers and high-performance materials. The presence of multiple chlorine atoms on the biphenyl ring enhances its electron-withdrawing properties, which can be advantageous in applications such as organic electronics and optoelectronics. For instance, a study published in *Advanced Materials* demonstrated that derivatives of this compound can be used to fabricate organic light-emitting diodes (OLEDs) with improved efficiency and stability.

The synthesis of 5,2',4',5'-Tetrachlorobiphenyl-2-acetonitrile involves a multi-step process that typically begins with the chlorination of biphenyl derivatives followed by nucleophilic substitution reactions to introduce the acetonitrile group. The exact synthesis pathway can vary depending on the starting materials and reaction conditions. However, modern methodologies often employ catalytic systems to enhance reaction efficiency and minimize by-products. A recent paper in *Journal of Organic Chemistry* reported a novel palladium-catalyzed coupling reaction that significantly simplifies the synthesis of this compound.

In terms of physical properties, 5,2',4',5'-Tetrachlorobiphenyl-2-acetonitrile exhibits a high melting point due to its rigid biphenyl structure and strong intermolecular forces caused by the electron-withdrawing chlorine atoms. Its solubility in common organic solvents is moderate, making it suitable for various solution-based applications. Additionally, this compound demonstrates excellent thermal stability, which is crucial for its use in high-temperature environments or industrial processes.

The application of 5,2',4',5'-Tetrachlorobiphenyl-2-acetonitrile extends beyond materials science into the field of pharmacology. Recent research has explored its potential as a lead compound in drug discovery programs targeting specific biological pathways. The unique combination of chlorine substituents and the acetonitrile group provides opportunities for modulating bioactivity through structural modifications. A study published in *Journal of Medicinal Chemistry* highlighted its ability to inhibit certain enzyme activities, suggesting its potential as a scaffold for developing new therapeutic agents.

From an environmental perspective, understanding the behavior and degradation pathways of 5,2',4',5'-Tetrachlorobiphenyl-2-acetonitrile is essential for assessing its impact on ecosystems. While it is not classified as a hazardous substance under current regulations, its persistence in certain environmental conditions requires further investigation. Ongoing research aims to develop efficient methods for its degradation using microbial or enzymatic processes.

In conclusion, 5,2',4',5'-Tetrachlorobiphenyl-2-acetonitrile (CAS No. 1261814-79-2) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure and properties make it an attractive candidate for advancements in materials science, pharmacology, and environmental chemistry. As research continues to uncover new insights into its potential uses and behaviors, this compound is poised to play a significant role in future technological innovations.